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Cat. No.: B8003366

Get Quote

In the landscape of modern drug discovery, a thorough understanding of a candidate

molecule's physicochemical properties is not merely a preliminary step but a foundational pillar

for successful development.[1][2][3] These properties, including molecular weight, lipophilicity,

and solubility, govern a compound's behavior within biological systems, influencing its

absorption, distribution, metabolism, and excretion (ADME).[3][4][5] This guide provides a

comprehensive technical overview of 3-(3-Chloro-5-fluorophenyl)thiophenol, a molecule

belonging to the diaryl thioether class, which is of significant interest in medicinal chemistry.[6]

[7]

Based on systematic nomenclature, "3-(3-Chloro-5-fluorophenyl)thiophenol" describes a

benzenethiol core substituted at the 3-position with a 3-chloro-5-fluorophenyl group. This

results in a biphenyl-like structure with the molecular formula C₁₂H₈ClFS. The accurate

determination of its molecular weight is the first step in its journey from a synthesized

compound to a potential therapeutic agent.
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The initial characterization of a novel compound involves the calculation and experimental

verification of its fundamental properties. These parameters provide the first filter for assessing

a molecule's "drug-likeness" and potential for development.

Property Value
Significance in Drug
Discovery

Molecular Formula C₁₂H₈ClFS
Defines the elemental

composition of the molecule.

Molecular Weight 238.71 g/mol

Influences absorption,

distribution, and diffusion

across membranes. A value

<500 g/mol is generally

favored (Lipinski's Rule of

Five).[1]

Monoisotopic Mass 237.9968 Da

The exact mass used for high-

resolution mass spectrometry,

enabling unambiguous formula

confirmation.

Calculated XLogP3 4.8

An indicator of lipophilicity,

which affects solubility,

permeability, and plasma

protein binding.

Polar Surface Area 25.3 Å²

Influences membrane

permeability and interactions

with biological targets.

Hydrogen Bond Donors 1 (thiol group)
Affects solubility and binding

characteristics.

Hydrogen Bond Acceptors 1 (fluorine atom)
Affects solubility and binding

characteristics.
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Theoretical calculations must be confirmed by empirical data. The following section outlines a

robust, self-validating workflow for the structural confirmation and purity assessment of 3-(3-
Chloro-5-fluorophenyl)thiophenol, with a primary focus on verifying its molecular weight.

Primary Technique: Liquid Chromatography-Mass
Spectrometry (LC-MS)
LC-MS is an indispensable tool in pharmaceutical analysis, providing rapid and sensitive

confirmation of molecular weight and an initial assessment of purity.[8][9][10]

Experimental Protocol: LC-MS Analysis

Sample Preparation:

Accurately weigh approximately 1 mg of the synthesized 3-(3-Chloro-5-
fluorophenyl)thiophenol.

Dissolve the sample in 1 mL of a suitable solvent (e.g., acetonitrile or methanol) to create

a 1 mg/mL stock solution. The choice of solvent is critical for ensuring complete

dissolution.

Perform a serial dilution to a final concentration of approximately 10 µg/mL for analysis.

Liquid Chromatography (LC) Conditions:

Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size) is

typically suitable for small molecules of this nature.

Mobile Phase A: 0.1% Formic Acid in Water. The acidifier promotes ionization.

Mobile Phase B: 0.1% Acetonitrile with 0.1% Formic Acid.

Gradient: A typical gradient would be 5% B to 95% B over 5-10 minutes. This ensures the

elution of the compound from the column.

Flow Rate: 0.4 mL/min.

Injection Volume: 1-5 µL.
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Mass Spectrometry (MS) Conditions:

Ionization Source: Electrospray Ionization (ESI) is a common choice for polar to

moderately polar small molecules.[8][10] Both positive and negative ion modes should be

tested. Given the acidic thiol proton, negative ion mode ([M-H]⁻) is likely to be highly

effective.

Mass Analyzer: A single quadrupole or triple quadrupole instrument is sufficient for nominal

mass confirmation.[10]

Scan Range: m/z 50 - 500. This range will comfortably include the expected molecular ion.

Data Analysis: The primary objective is to identify the peak corresponding to the molecular

ion. In negative mode, this would be [M-H]⁻ at m/z 237.0. The presence of the chlorine

atom will produce a characteristic isotopic pattern, with an [M+2] peak approximately one-

third the intensity of the main peak, providing strong evidence for the presence of a single

chlorine atom.
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Caption: Generalized metal-catalyzed cross-coupling for diaryl thioether synthesis.

Knowing the starting materials used in the synthesis allows the researcher to predict the likely

structure of the product, which is then confirmed using the analytical techniques described

above. This synergy between synthesis and analysis is a cornerstone of chemical research.

Conclusion
The molecular weight of 3-(3-Chloro-5-fluorophenyl)thiophenol is a fundamental descriptor,

calculated to be 238.71 g/mol . However, in the rigorous environment of drug discovery and

development, this value is more than a number; it is a critical identity marker that must be

unequivocally confirmed through a robust, multi-technique analytical workflow. By integrating

precise mass spectrometry with chromatographic separation and considering the synthetic

context, researchers can establish a firm foundation of data, ensuring the scientific integrity of
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their findings and enabling confident progression of the molecule through the development

pipeline.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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